2,4,6-Trichlorophenylurea
Description
Properties
Molecular Formula |
C7H5Cl3N2O |
|---|---|
Molecular Weight |
239.5 g/mol |
IUPAC Name |
(2,4,6-trichlorophenyl)urea |
InChI |
InChI=1S/C7H5Cl3N2O/c8-3-1-4(9)6(5(10)2-3)12-7(11)13/h1-2H,(H3,11,12,13) |
InChI Key |
PODOAIWAYUVDEF-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)NC(=O)N)Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Analytical and Regulatory Considerations
Analytical Methods
2,4,6-TCP and related chlorophenols are typically analyzed using:
- Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) with mass spectrometry (MS) detection .
- Simultaneous Analysis: Methods developed by the Fukuoka Institute of Health and Environmental Sciences enable concurrent detection of 11 chlorophenols in water samples, including 2,4,6-TCP .
Regulatory Status
- 2,4,6-TCP is regulated under the U.S. EPA’s Toxic Substances Control Act (TSCA) and the European Union’s REACH framework due to its environmental persistence .
- Pentachlorophenol is listed under the Stockholm Convention on Persistent Organic Pollutants (POPs), whereas 2,4,6-TCP has fewer restrictions .
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